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Compound of Interest

Compound Name: Biuret, 1-phenethyl-

Cat. No.: B15485977 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides essential safety and logistical information for the proper disposal of 1-

phenethylbiuret.

Key Safety and Disposal Information
The following table summarizes crucial data regarding the handling and disposal of 1-

phenethylbiuret. This information is compiled from safety data sheets (SDS) to ensure

adherence to safety protocols.
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Parameter Information Source

Hazard Classification
Not classified as a hazardous

substance or mixture.

Primary Disposal Route

Consult with a permitted waste

disposer (TSD) for compliance

with federal, state, and local

regulations.

[1]

Spill Cleanup

Absorb spills with an inert

material (e.g., dry sand or

earth) and place in a chemical

waste container.

[1]

Environmental Precautions

Do not allow the product to

enter drains. Avoid runoff into

storm sewers and ditches that

lead to waterways.

[1]

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye protection.
[2]

Disposal Protocol
A systematic approach is necessary for the safe disposal of 1-phenethylbiuret. The following

experimental workflow outlines the decision-making process and subsequent actions for waste

management.
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Start: 1-Phenethylbiuret Waste Generated

Is the waste mixed with
other hazardous chemicals?

Consult Safety Data Sheet (SDS)
for all components of the mixture.

Yes

Pure 1-Phenethylbiuret Waste

No

Dispose of as hazardous waste.
Contact a licensed waste disposal contractor.

End: Waste Disposed

Is it a small spill?

Absorb with inert material
(e.g., sand, vermiculite).

Yes

Large Quantity of Waste

No

Place in a labeled, sealed
chemical waste container.

Contact a permitted waste disposer (TSD)
for collection and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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